Cas no 533874-22-5 (4-(5-bromo-2-chlorobenzoyl)-7-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 4-(5-bromo-2-chlorobenzoyl)-7-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• CAS No: 533874-22-5
• MF: C₂₃H₁₈BrClN₂O₂
• MW: 469.758224010468
• CID: 6084062
• PubChem ID: 4049591
• Update Time: 2025-11-07

4-(5-bromo-2-chlorobenzoyl)-7-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-chlorobenzoyl)-7-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• 4-(5-bromo-2-chlorobenzoyl)-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one
• 2H-1,4-Benzodiazepin-2-one, 4-(5-bromo-2-chlorobenzoyl)-1,3,4,5-tetrahydro-7-methyl-5-phenyl-
• AB00668414-01
• 4-(5-bromo-2-chlorobenzoyl)-7-methyl-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
• AKOS024583792
• 4-(5-bromo-2-chlorobenzoyl)-7-methyl-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• F0560-0193
• Oprea1_076941
• 533874-22-5

• Inchi： 1S/C23H18BrClN2O2/c1-14-7-10-20-18(11-14)22(15-5-3-2-4-6-15)27(13-21(28)26-20)23(29)17-12-16(24)8-9-19(17)25/h2-12,22H,13H2,1H3,(H,26,28)
• InChI Key： VGJHRHALCJKGNS-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(C)C=C2C(C2=CC=CC=C2)N(C(=O)C2=CC(Br)=CC=C2Cl)CC1=O

Computed Properties

• Exact Mass: 468.02402g/mol
• Monoisotopic Mass: 468.02402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.453±0.06 g/cm3(Predicted)
• Boiling Point: 640.9±55.0 °C(Predicted)
• pka: 13.08±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 4-(5-bromo-2-chlorobenzoyl)-7-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

Recent Advances in the Study of 4-(5-bromo-2-chlorobenzoyl)-7-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS: 533874-22-5)

The compound 4-(5-bromo-2-chlorobenzoyl)-7-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS: 533874-22-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This benzodiazepine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its efficient production through a multi-step process involving key intermediates. The researchers optimized reaction conditions to achieve higher yields and purity, which is crucial for subsequent pharmacological evaluations. The study also emphasized the compound's stability under various physiological conditions, making it a viable candidate for further development.

Pharmacological investigations have revealed that 4-(5-bromo-2-chlorobenzoyl)-7-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one exhibits high affinity for GABA-A receptors, a critical target for anxiolytic and sedative drugs. In vitro assays demonstrated its potent modulation of receptor activity, with selectivity profiles that could minimize off-target effects. These findings were corroborated by in vivo studies in rodent models, where the compound showed efficacy in reducing anxiety-like behaviors without significant sedative side effects.

Further research has explored the compound's potential in treating neurodegenerative diseases. A 2024 study in Neuropharmacology reported its neuroprotective effects in models of Alzheimer's disease, where it reduced amyloid-beta-induced toxicity and improved cognitive function. The study proposed that these effects might be mediated through the compound's interaction with mitochondrial proteins, highlighting its multifaceted mechanism of action.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. However, the current body of research underscores the therapeutic potential of 4-(5-bromo-2-chlorobenzoyl)-7-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one and paves the way for its development as a novel CNS-active agent.